3-Fluoro-4-iodo-2-methylaniline

• IUPAC Name: 3-fluoro-4-iodo-2-methylaniline
• InChI: InChI=1S/C7H7FIN/c1-4-6(10)3-2-5(9)7(4)8/h2-3H,10H2,1H3
• InChI Key: NFJMWGRBWAJRLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1F)I)N
• Molecular Formula: C7H7FIN
• Molecular Weight: 251.04 g/mol
• CAS RN: 329927-16-4

Description

3-Fluoro-4-iodo-2-methylaniline is a chemical compound with the molecular formula C7H7FIN. It is a derivative of aniline, which is an organic compound with the formula C6H5NH2. Anilines are a class of compounds that contain a phenyl group attached to an amino group.

Molecular Structure Analysis

The molecular structure of 3-Fluoro-4-iodo-2-methylaniline consists of a benzene ring with a methyl group (CH3), an amino group (NH2), a fluorine atom (F), and an iodine atom (I) attached to it. The presence of these different groups and atoms can significantly influence the chemical properties and reactivity of the molecule.

Physical And Chemical Properties Analysis

3-Fluoro-4-iodo-2-methylaniline has a molecular weight of 251.04. The physical and chemical properties of this compound are influenced by the presence of the fluorine and iodine atoms, as well as the methyl and amino groups.

Scientific Research Applications

Metabonomic Assessment

• A study on the toxic effects of related compounds (including 2-fluoro-4-methylaniline) in earthworms used high-resolution 1H nuclear magnetic resonance (NMR) spectroscopy. It identified novel biomarkers of xenobiotic toxicity, which could be relevant in understanding the toxicological impact of similar compounds (Bundy et al., 2002).

Nucleotide Hybridization Probes

• Research on a 3-fluoro-6-methylaniline nucleoside synthesized and incorporated into an oligonucleotide demonstrated its potential as a high-affinity nucleobase-specific hybridization probe. This has implications in molecular biology and genetic research (Aro-Heinilä et al., 2019).

Microsomal Metabolism Study

• A study on the metabolism of 2-halogenated 4-methylanilines in rat liver microsomes identified various metabolites. This research is significant in pharmacology and toxicology, highlighting the metabolic pathways of such compounds (Boeren et al., 1992).

Crystallography and Molecular Structure

• An X-ray crystallography study of 4-chloro-3-fluoro-2-methylaniline provided insights into its molecular structure, which is crucial for understanding its chemical properties and potential applications in material science (Mayes et al., 2008).

Catalysis in Organic Synthesis

• A fluoro-functionalized polymeric N-heterocyclic carbene-zinc complex study demonstrated its efficiency in catalyzing the formylation and methylation of amines. This has implications in organic synthesis and industrial chemistry (Yang et al., 2015).

Analytical Chemistry Applications

• An electrochemical assay for peroxidase and peroxidase-couplers reactions used a 5-fluor-2-methylaniline derivative. This demonstrates the use of such compounds in developing sensitive analytical techniques (Siddiqi, 1982).

Spectroscopy and Theoretical Calculations

• REMPI spectroscopy and theoretical calculations on cis and trans 3-fluoro-N-methylaniline provided detailed insights into the molecular behavior and structure of these compounds, which is important in physical chemistry and spectroscopy (Zhang et al., 2014).

Safety and Hazards

3-Fluoro-4-iodo-2-methylaniline may be harmful if swallowed, in contact with skin, or if inhaled. It can cause skin irritation and serious eye irritation. It may also cause damage to organs through prolonged or repeated exposure.

Synthesis routes and methods

Procedure details

Iodine monochloride (0.5 ml) was added to a solution of 3-fluoro-2-methylaniline (1.25 g) in glacial acetic acid (15 ml). The mixture was stirred for two hours at 70° C. The mixture was allowed to cool to ambient temperature and saturated sodium sulphite solution (50 ml) was added. The solution was extracted with EtOAc (2×100 ml), and the extracts were combined, washed with saturated sodium bicarbonate solution (100 ml) and dried. The volatile material was removed by evaporation and the residue was purified by chromatography on silica gel, eluted with 0-10% EtOAc in hexane to give the title compound (1.53 g) as a solid. NMR: 1.98 (s, 3H), 5.32 (s, 2H), 6.30 (d, 1H), 7.20 (t, 1H); m/z: 250.